[2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride

Specification

• CAS No.: 1334850-99-5
• Molecular Formula: C29H36ClN2O2P
• Molecular Weight: 511.0428
• IUPAC Name: [2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride
• Standard InChI: InChI=1S/C29H35N2O2P.ClH/c1-28(2)20-23(21-29(3,4)31(28)33)30-27(32)22-34(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26;/h5-19,23,33H,20-22H2,1-4H3;1H
• Standard InChI Key: QJEOOHMMSUBNGG-UHFFFAOYSA-N
• SMILES: CC1(CC(CC(N1O)(C)C)NC(=O)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C.[Cl-]
• Appearance: Solid powder

Introduction

Chemical Identity and Structure

Basic Identification

[2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride is identified by the CAS number 1334850-99-5 and has a molecular formula of C29H36ClN2O2P. The compound has a calculated molecular weight of 511.0428 g/mol, making it a medium-sized organic molecule with specific functional groups that contribute to its chemical behavior and biological activity.

Structural Components and Features

The compound consists of several key structural components that define its chemical identity:

• A tetramethylpiperidine ring with four methyl groups at positions 2 and 6

• A hydroxyl group attached to the nitrogen at position 1 of the piperidine ring

• An amino group at position 4 of the piperidine ring

• An amide linkage connecting the piperidine to a methylphosphonium group

• A triphenylphosphonium moiety with three phenyl rings

• A chloride counterion that balances the positive charge on the phosphonium

This structural arrangement can be represented by the SMILES notation: CC1(CC(CC(N1O)(C)C)NC(=O)CP+(C3=CC=CC=C3)C4=CC=CC=C4)C.[Cl-]

Chemical Identifiers

Table 1 presents the comprehensive chemical identifiers for this compound:

Table 1: Chemical Identifiers for [2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride

Identifier	Value
Chemical Name	[2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride
CAS Number	1334850-99-5
Molecular Formula	C29H36ClN2O2P
Molecular Weight	511.0428 g/mol
Standard InChI	InChI=1S/C29H35N2O2P.ClH/c1-28(2)20-23(21-29(3,4)31(28)33)30-27(32)22-34(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26;/h5-19,23,33H,20-22H2,1-4H3;1H
Standard InChIKey	QJEOOHMMSUBNGG-UHFFFAOYSA-N

Physicochemical Properties

Physical State and Appearance

[2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride exists as a solid powder under standard conditions. This physical state is consistent with its molecular weight and the presence of ionic components in its structure.

Property	Value/Description
Physical State	Solid powder
Color	Not specified in available literature
Solubility	Soluble in DMSO
Shelf Life	>3 years when stored properly
Purity (Commercial)	>98%

Relationship to Mitochondria-Targeted Compounds

Structural Similarity to Mito-TEMPO

The structure of [2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride bears striking resemblance to mitochondria-targeted antioxidants, particularly Mito-TEMPO (hydrate). The latter has a molecular formula of C29H38ClN2O3P and a molecular weight of 529.0 g/mol, which is slightly different from our target compound.

Mito-TEMPO is described as a mitochondria-targeted superoxide dismutase mimetic that combines:

• The antioxidant properties of piperidine nitroxide TEMPO

• The lipophilic cation triphenylphosphonium (TPP+) which enables mitochondrial targeting

This structural similarity suggests that our compound may share some functional characteristics with Mito-TEMPO, particularly in terms of mitochondrial targeting capabilities.

TEMPO-Related Compounds

The tetramethylpiperidine component of the molecule is related to a class of compounds known as TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) derivatives. TEMPO compounds are stable nitroxides that act as free radical scavengers and nitric oxide spin traps. Various TEMPO derivatives exist, including 4-amino-TEMPO, 4-carboxy-TEMPO, and 4-hydroxy-TEMPO, each with specific applications in chemistry and biochemistry.

Applications in Research

Mitochondrial Research Applications

Given its structural features, [2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride may serve as a valuable tool in mitochondrial research:

• As a probe for investigating mitochondrial membrane potential

• For studying the effects of targeted antioxidant delivery to mitochondria

• In experiments examining mitochondrial dysfunction in various disease models

• As a control or reference compound in studies of novel mitochondria-targeted therapeutics

Consideration	Recommendation
Solvent for Stock Solutions	DMSO
Working Concentration Range	Dependent on application (not specified in literature)
Solution Stability	Prepare fresh when possible
Storage of Solutions	According to standard protocols for DMSO solutions
Verification of Activity	Include appropriate controls for mitochondrial targeting

Future Research Directions

Given the limited information available specifically about [2-[(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl)amino]-2-oxoethyl]-triphenylphosphanium;chloride, several research directions would be valuable:

• Comprehensive characterization of its antioxidant properties

• Evaluation of its mitochondrial targeting efficiency in various cell types

• Comparison with other mitochondria-targeted antioxidants like Mito-TEMPO

• Investigation of potential therapeutic applications in models of oxidative stress

• Development of improved derivatives with enhanced properties